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Compound of Interest

Compound Name: 5-Hydroxy-3,7-dimethoxyflavone

CAS No.: 70786-48-0

Cat. No.: B1239686

Get Quote

An In-depth Technical Guide to the Initial Isolation and Characterization of 5-Hydroxy-3,7-
dimethoxyflavone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial isolation, characterization,

and putative biological activities of the naturally occurring flavonoid, 5-Hydroxy-3,7-
dimethoxyflavone. This document is intended to serve as a foundational resource for

researchers interested in the potential therapeutic applications of this compound.

Physicochemical Properties
5-Hydroxy-3,7-dimethoxyflavone is a polymethoxyflavone (PMF) that has been identified as

a constituent of several medicinal plants, most notably Kaempferia parviflora (black ginger).[1]

[2] Its chemical structure and properties are summarized below.
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Property Value Source

Molecular Formula C₁₇H₁₄O₅ Commercial Supplier

Molecular Weight 298.29 g/mol Commercial Supplier

CAS Number 70786-48-0 Commercial Supplier

Purity 95% - 99% Commercial Supplier

Appearance
Yellow crystals (inferred from

related compounds)
[3]

Spectroscopic and Physicochemical
Characterization Data
The structural elucidation of 5-Hydroxy-3,7-dimethoxyflavone is achieved through a

combination of spectroscopic techniques. While a complete, unified dataset for this specific

compound is not readily available in a single public source, the following table compiles the

known data for the target compound and its closely related isomers for comparative purposes.
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Technique
5-Hydroxy-3,7-
dimethoxyflavone

5-Hydroxy-7,4'-
dimethoxyflavone
(Isomer)

5,7-Dimethoxy-3-
hydroxyflavone
(Isomer)

Melting Point (°C) Not reported 173 Not reported

UV-Vis (λmax, nm) Not reported
273, 301, 324 in

MeOH[3]
Not reported

¹H-NMR (δ, ppm) Not fully reported

(CDCl₃): 3.89 (3H, s),

3.90 (3H, s), 6.37 (1H,

d, J=2.4 Hz), 6.49

(1H, d, J=2.4 Hz),

6.58 (1H, s), 7.02 (2H,

d, J=9.3 Hz), 7.85

(2H, d, J=9.3 Hz),

12.80 (1H, s)[3]

Not reported

¹³C-NMR (δ, ppm)
C2: 156.02, C9:

157.00[4]
Not reported Not reported

Mass Spectrometry

(m/z)
Not fully reported

298 (M+), 269, 255,

166, 138, 135, 132[3]

Available as

spectrum[5]

FTIR (cm⁻¹) Not reported Not reported
Available as

spectrum[5]

Experimental Protocols
The following protocols are synthesized from methodologies reported for the isolation and

characterization of flavonoids from Kaempferia parviflora and related plant sources.

Isolation and Purification of 5-Hydroxy-3,7-
dimethoxyflavone
This protocol outlines a general procedure for the isolation of 5-Hydroxy-3,7-
dimethoxyflavone from the rhizomes of Kaempferia parviflora.

1. Plant Material Preparation:
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Obtain fresh rhizomes of Kaempferia parviflora.

Wash the rhizomes thoroughly to remove any soil and debris.

Slice the rhizomes into thin pieces and air-dry or oven-dry at a low temperature (e.g., 40-50

°C) until a constant weight is achieved.

Grind the dried rhizomes into a fine powder.

2. Extraction:

Macerate the powdered rhizomes in 95% ethanol at room temperature for 24-72 hours. The

solid-to-solvent ratio can be optimized, with a common starting point being 1:10 to 1:20 (w/v).

Alternatively, for a more exhaustive extraction of polymethoxyflavones, a soxhlet extraction

with a solvent of medium polarity can be employed.

A more specific method for related compounds involves boiling the dried rhizomes in 70%

(v/v) methanol for 1 hour.[6]

Filter the extract through Whatman No. 1 filter paper to separate the plant debris.

Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature

below 50 °C to obtain the crude extract.

3. Chromatographic Purification:

Column Chromatography (Initial Separation):

Prepare a silica gel (60-120 mesh) column packed in a non-polar solvent such as n-

hexane.

Adsorb the crude extract onto a small amount of silica gel to create a dry powder.

Load the dried sample onto the top of the prepared column.

Elute the column with a gradient solvent system, starting with 100% n-hexane and

gradually increasing the polarity with acetone or ethyl acetate. A reported system for a
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mixture containing the target compound is n-hexane:acetone (7:3).[6]

Collect fractions of a fixed volume and monitor them by Thin Layer Chromatography

(TLC).

Thin Layer Chromatography (TLC) Monitoring:

Use pre-coated silica gel TLC plates.

A suitable mobile phase for separating polymethoxyflavones is a mixture of toluene,

chloroform, acetone, and formic acid (e.g., 5:4:1:0.2 v/v/v/v).[7]

Visualize the spots under UV light (254 nm and 365 nm).

Pool the fractions that show a similar TLC profile corresponding to the target compound.

Final Purification (if necessary):

For obtaining a high-purity compound, the pooled fractions can be subjected to further

purification using preparative TLC or High-Performance Liquid Chromatography (HPLC).

For preparative HPLC, a C18 column with a mobile phase gradient of acetonitrile and

water is a common choice for flavonoids.

Structural Characterization
The purified compound should be subjected to the following spectroscopic analyses for

structural elucidation and confirmation.

UV-Visible Spectroscopy: Dissolve the compound in a suitable solvent (e.g., methanol) and

record the absorption spectrum to determine the λmax values, which are characteristic of the

flavone chromophore.

Infrared (IR) Spectroscopy: Obtain the IR spectrum (e.g., using a KBr pellet or ATR-FTIR) to

identify the characteristic functional groups, such as hydroxyl (-OH), carbonyl (C=O), and

aromatic (C=C) vibrations.
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Mass Spectrometry (MS): Perform mass spectrometric analysis (e.g., ESI-MS) to determine

the molecular weight and obtain the fragmentation pattern, which aids in confirming the

structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Record ¹H and ¹³C NMR spectra in a

suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The chemical shifts, coupling

constants, and 2D NMR correlations (e.g., COSY, HSQC, HMBC) will provide the complete

structural information of the molecule.

Mandatory Visualizations
Experimental Workflow
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Caption: Experimental workflow for the isolation and characterization of 5-Hydroxy-3,7-
dimethoxyflavone.

Putative Signaling Pathways
The following diagrams illustrate the potential signaling pathways that may be modulated by 5-
Hydroxy-3,7-dimethoxyflavone, based on studies of this compound and its close structural

analogs.

5-Hydroxy-3,7-dimethoxyflavone has been shown to inhibit Ca²⁺ signal-mediated cell-cycle

regulation in yeast.[8][9] Furthermore, related 5-hydroxy-7-methoxyflavone derivatives induce

muscle hypertrophy through a mechanism dependent on intracellular calcium.[6]
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Caption: Proposed mechanism involving intracellular calcium signaling.
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While not directly demonstrated for 5-Hydroxy-3,7-dimethoxyflavone, the closely related 5,7-

dimethoxyflavone has been shown to activate the PI3K/Akt/mTOR pathway, which is crucial for

protein synthesis and muscle growth.

Related Flavonoids
(e.g., 5,7-dimethoxyflavone)

PI3K

Activates

Akt

Activates

mTOR

Activates

↑ Protein Synthesis

Muscle Hypertrophy

Click to download full resolution via product page

Caption: Putative involvement in the PI3K/Akt/mTOR signaling pathway.

Studies on 5-hydroxy-7-methoxyflavone suggest a pro-apoptotic mechanism in cancer cells

mediated by reactive oxygen species (ROS).[4]
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Caption: Proposed ROS-mediated apoptotic signaling pathway.

Conclusion
5-Hydroxy-3,7-dimethoxyflavone is a natural product with significant potential for further

investigation in drug discovery and development. This guide provides a foundational

understanding of its isolation and characterization, along with insights into its potential

mechanisms of action based on current scientific literature. The detailed protocols and

compiled data herein are intended to facilitate future research into the therapeutic applications

of this promising flavonoid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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